Cas no 113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid structure

113100-55-3 structure

Product Name:3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid

CAS No:113100-55-3

MF:C₇H₇F₃N₂O₂

MW:208.137892007828

MDL:MFCD07357370

CID:891103

PubChem ID:14329434

Update Time:2025-04-19

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-METHYL-1-(2,2,2-TRIFLUORO-ETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
- 3-methyl-1-(2,2,2-trifluoroethyl)pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(2,2,2-trifluoroethyl)-
- 3-METHYL-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
- AG-B-97417
- AGN-PC-0012Q8
- CTK7J0454
- MolPort-000-894-806
- SBB036276
- AKOS B030777
- 3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
- MDL： MFCD07357370
- Inchi： 1S/C7H7F3N2O2/c1-4-5(6(13)14)2-12(11-4)3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
- InChI Key： CHTJYARIOYPNAG-UHFFFAOYSA-N
- SMILES： FC(CN1C=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

Exact Mass: 208.04600
Monoisotopic Mass: 208.04596196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12000
LogP: 1.45200

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB500589-100 mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3		100MG	€354.00	2022-03-01
abcr	AB500589-250 mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3		250MG	€475.60	2022-03-01
abcr	AB500589-500 mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3		500MG	€620.10	2022-03-01
abcr	AB500589-1 g	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3		1g	€841.90	2022-03-01
abcr	AB500589-2 g	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3		2g	€1,108.00	2022-03-01
TRC	B487298-10mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid	113100-55-3		10mg	$ 50.00	2022-06-07
TRC	B487298-50mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid	113100-55-3		50mg	$ 185.00	2022-06-07
TRC	B487298-100mg	3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid	113100-55-3		100mg	$ 295.00	2022-06-07
Enamine	EN300-105560-0.05g	3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3	95.0%	0.05g	$122.0	2025-02-21
Enamine	EN300-105560-0.1g	3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid	113100-55-3	95.0%	0.1g	$182.0	2025-02-21

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Cas no 113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Security Information

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Related Literature

Related Categories

113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid) Related Products